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Introduction
D-erythro-sphingosine is a foundational sphingoid base, an 18-carbon amino alcohol that

serves as the central backbone for the majority of sphingolipids in mammalian cells.[1][2] Far

from being a mere structural intermediate, sphingosine is a bioactive molecule in its own right

and the critical precursor to other potent signaling lipids, most notably ceramide and

sphingosine-1-phosphate (S1P).[3][4] The metabolic interplay between these three molecules

—ceramide, sphingosine, and S1P—forms a tightly regulated signaling nexus often referred to

as the "sphingolipid rheostat," which governs a multitude of cellular processes including

proliferation, survival, apoptosis, migration, and inflammation.[3][5][6] This guide provides a

detailed examination of the biological functions of D-erythro-sphingosine, its associated

metabolic and signaling pathways, and the experimental methodologies used to investigate

them.

Core Metabolic Pathways of D-erythro-sphingosine
D-erythro-sphingosine sits at the heart of sphingolipid metabolism. Its cellular levels are

controlled through three primary pathways: the de novo synthesis pathway, the salvage
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pathway, and the sphingomyelinase pathway.[7]

De Novo Synthesis: This pathway begins in the endoplasmic reticulum (ER) with the

condensation of serine and palmitoyl-CoA, ultimately producing ceramide. Ceramide can

then be deacylated by ceramidases to yield sphingosine.[7][8]

Salvage Pathway: Complex sphingolipids are degraded within the lysosome back to their

fundamental components. This process liberates sphingosine, which can be re-acylated by

ceramide synthases (CerS) to form ceramide, effectively recycling the sphingoid base.[9]

The dephosphorylation of S1P by S1P phosphatases also regenerates sphingosine,

contributing to this pathway.

Sphingomyelinase Pathway: On the plasma membrane, sphingomyelin can be hydrolyzed by

sphingomyelinases into ceramide, which is subsequently converted to sphingosine by

ceramidases.[7][10]

Once formed, sphingosine has two primary fates: it can be phosphorylated by sphingosine

kinases (SphK1 and SphK2) to form S1P, or it can be acylated by ceramide synthases (CerS)

to form ceramide.[11] This balance is critical, as ceramide and sphingosine are generally

considered pro-apoptotic, while S1P is pro-survival.[3][5]
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Core metabolic pathways involving D-erythro-sphingosine.

Biological Functions and Signaling Pathways
The Sphingosine-S1P Axis: A Master Regulator
The most well-characterized function of D-erythro-sphingosine is its role as the substrate for

sphingosine kinases, leading to the formation of S1P.[4][12] S1P is a pleiotropic signaling

molecule that can act both intracellularly and extracellularly.[13][14]

Intracellular Actions: Inside the cell, S1P can directly modulate the activity of various

proteins.

Extracellular Signaling: S1P is exported from the cell by specific transporters (e.g., Spns2,

Mfsd2b) and binds to a family of five G protein-coupled receptors (GPCRs), designated S1P₁

to S1P₅.[12][14][15] This receptor-mediated signaling regulates a vast array of critical

physiological processes, including immune cell trafficking, vascular development, cell

migration, and survival.[14][15][16]
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The activation of S1P receptors triggers downstream signaling cascades that are often cell-type

and receptor-subtype specific. These pathways include the activation of PI3K-Akt, Ras-ERK,

PLC-mediated calcium signaling, and Rac, which are crucial for cell migration and proliferation.

[1]
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Extracellular S1P signaling through GPCRs.

Role in Apoptosis
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In stark contrast to the pro-survival nature of S1P, both D-erythro-sphingosine and its metabolic

precursor, ceramide, are potent inducers of apoptosis.[3] Sphingosine has been shown to

induce apoptosis in various cancer cell lines, an effect that demonstrates stereospecificity, with

the D-erythro isomer being the most potent.[17] The mechanisms are multifaceted and include:

Inhibition of Pro-Survival Kinases: Sphingosine can inhibit protein kinase C (PKC) and the

mitogen-activated protein kinase (MAPK) pathway.[17]

Modulation of the Sphingolipid Rheostat: The balance between pro-apoptotic

sphingosine/ceramide and anti-apoptotic S1P is a critical determinant of cell fate. High levels

of sphingosine shift the balance towards cell death. The phosphorylation of sphingosine to

S1P by SphK1 is a key checkpoint that can prevent apoptosis.[3] Conversely, inhibition of

SphK can lead to sphingosine accumulation and trigger apoptosis.[18]
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The sphingolipid rheostat balancing apoptosis and survival.

Quantitative Data Summary
The study of D-erythro-sphingosine and its metabolic enzymes involves precise quantitative

measurements. The following tables summarize key kinetic parameters and concentrations

reported in the literature.

Table 1: Enzyme Kinetic Parameters

Enzyme Substrate Km Value
Organism/Syst
em

Reference

Sphingosine

Kinase

D-erythro-

sphingosine
5 µM Rat brain [19]

Sphingosine

Kinase
ATP 93 µM Rat brain [19]

S1P

Phosphohydrolas

e (LPP1)

PA 0.05 mol% Murine [20]

S1P

Phosphohydrolas

e (LPP1)

LPA 0.08 mol% Murine [20]

Table 2: Inhibitor Constants (Ki)
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Enzyme Inhibitor Ki Value (µM)
Organism/Syst
em

Reference

mSphK2 SLM6031434 0.4
Murine

(recombinant)
[21]

rSphK2 SLM6031434 0.3
Rat

(recombinant)
[21]

mSphK1 SLR080811 15
Murine

(recombinant)
[21]

mSphK2 SLR080811 1.3
Murine

(recombinant)
[21]

Table 3: Substrate Concentrations Used in In Vitro Assays

Assay Substrate Concentration Notes Reference

SphK Activity

Assay

D-erythro-

sphingosine
25 µM

In 0.1% Triton X-

100
[22]

SphK Activity

Assay

D-erythro-

sphingosine
5 - 10 µM

For recombinant

SphK1/2
[21]

SphK Inhibitor

Screening

D-erythro-

sphingosine
50 µM

Final

concentration in

assay

[23]

CerS Activity

Assay

NBD-

sphinganine
10 µM

With 50 µM fatty

acid-CoA
[24]

Experimental Protocols
Protocol 1: Sphingolipid Extraction and Analysis by LC-
MS/MS
This protocol provides a general workflow for the targeted quantification of sphingolipids from

cultured cells.[25]
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Methodology

Cell Preparation: Culture cells to desired confluency. Place the culture plate on ice and

aspirate the medium.

Washing: Wash cells twice with 1 mL of ice-cold phosphate-buffered saline (PBS).

Lysis & Standard Spiking: Add 500 µL of ice-cold methanol containing a mixture of

appropriate stable isotope-labeled internal standards (e.g., Sphingosine-d₇). Scrape cells

and transfer the suspension to a microcentrifuge tube.[25]

Lipid Extraction (Bligh & Dyer Method):

Add 250 µL of chloroform and vortex vigorously for 1 minute.

Add 200 µL of deionized water and vortex for 1 minute.

Centrifuge at >3000 x g for 10 minutes at 4°C to induce phase separation.[25]

Sample Collection: Carefully collect the lower organic phase, which contains the lipids, and

transfer it to a new tube.

Drying: Evaporate the solvent from the organic phase under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the

initial mobile phase for LC-MS/MS analysis.

Analysis: Inject the sample into an LC-MS/MS system equipped with a suitable column (e.g.,

C18 for reverse phase) for separation and quantification.[26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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